Cas no 151198-85-5 (Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-)

• Product Name: Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-
• CAS No: 151198-85-5
• MF: C₃HF₆NO₃S
• MW: 245.100360631943
• CID: 99642
• PubChem ID: 87558456
• Update Time: 2025-07-14

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-
• N-(Trifluoromethanesulfonyl)trifluoroacetamide
• 2,2,2-trifluoro-N-(trifluoromethylsulfonyl)acetamide
• T2088
• Trifluoromethylsulfuryltrifluoroacetimide
• MFCD08276424
• T71817
• DTXSID40478087
• CFYBHDCZEADVJH-UHFFFAOYSA-N
• A884101
• 151198-85-5
• 2,2,2-Trifluoro-N-((trifluoromethyl)sulfonyl)acetamide
• CS-0447104
• SCHEMBL319638
• NS00114973
• 2,2,2-TRIFLUORO-N-TRIFLUOROMETHANESULFONYLACETAMIDE

• MDL： N159251
• Inchi： 1S/C3HF6NO3S/c4-2(5,6)1(11)10-14(12,13)3(7,8)9/h(H,10,11)
• InChI Key： CFYBHDCZEADVJH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(NC(C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 244.95800
• Monoisotopic Mass: 244.95813304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.778
• Melting Point: 42.0 to 47.0 deg-C
• Refractive Index: 1.344
• PSA: 71.62000
• LogP: 1.98620
• Solubility: Not determined

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- (CAS No. 151198-85-5): A Comprehensive Overview

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-, identified by its CAS number 151198-85-5, is a fluorinated sulfonamide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- features a trifluoromethyl group attached to a sulfonamide moiety, which is further linked to an acetamide group. This arrangement imparts exceptional electronic and steric properties to the molecule, enhancing its potential as an intermediate in synthetic chemistry and as a lead compound in drug discovery.

In recent years, the interest in fluorinated compounds has surged due to their ability to improve pharmacokinetic profiles, such as bioavailability and metabolic stability. The presence of multiple fluorine atoms in Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- contributes to its lipophilicity and binding affinity, making it an attractive scaffold for designing biologically active molecules.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory and anti-cancer agents. Studies have demonstrated that sulfonamide derivatives can modulate various biological pathways by inhibiting key enzymes and receptors involved in inflammation and cancer progression. The trifluoromethyl group further enhances the efficacy of these derivatives by improving their metabolic stability and binding interactions with target proteins.

Recent research has highlighted the role of Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- in the synthesis of novel sulfonamides with enhanced pharmacological properties. For instance, researchers have explored its use as a precursor in the preparation of potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme widely implicated in pain and inflammation. The fluorinated sulfonamide core has been shown to enhance the binding affinity of these inhibitors to COX-2, leading to more effective anti-inflammatory activity.

The compound's structural features also make it a valuable tool in medicinal chemistry for designing molecules with improved selectivity and reduced toxicity. By leveraging computational methods and structure-based drug design approaches, chemists have been able to optimize the scaffold of Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- to target specific biological pathways while minimizing off-target effects.

In addition to its pharmaceutical applications, Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- has shown promise in materials science and agrochemical research. Its unique electronic properties make it a suitable candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, its ability to interact with biological targets suggests potential uses in crop protection agents designed to enhance plant growth and resistance to pests.

The synthesis of Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as fluorination reactions and sulfonamide bond formation are crucial in constructing the desired molecular framework. Researchers have employed various methodologies to streamline these processes, including catalytic fluorination methods that improve efficiency and reduce byproduct formation.

The safety profile of this compound is another critical consideration in its application. While it does not pose significant health hazards under normal conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unwanted reactions.

The future prospects for Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- are vast and exciting. Ongoing research aims to uncover new therapeutic applications and optimize synthetic routes for large-scale production. Collaborative efforts between academia and industry are essential in translating laboratory findings into clinical reality.

In conclusion, Acetamide, 2 , 2 , 2 - trif luoro - N - [ ( trif lu or om ethyl ) sul fon y l ] - strong > ( C A S N o . 1 5 1 1 9 8 - 8 5 - 5 ) is a multifaceted compound with significant potential in pharmaceuticals , materials science , and agrochemicals . Its unique structural features and biological activities make it a valuable asset for researchers seeking innovative solutions in drug discovery and material development . As scientific understanding continues to evolve , the applications of this remarkable compound are expected to expand even further.